Cas no 2377033-39-9 (2-Amino-4-(2-aminoethyl)phenol;dihydrochloride)

• Product Name: 2-Amino-4-(2-aminoethyl)phenol;dihydrochloride
• CAS No: 2377033-39-9
• MF: C₈H₁₄Cl₂N₂O
• MW: 225.115560054779
• CID: 5945410
• PubChem ID: 145913489
• Update Time: 2025-11-01

2-Amino-4-(2-aminoethyl)phenol;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(2-aminoethyl)phenol dihydrochloride
• 2377033-39-9
• 2-Amino-4-(2-aminoethyl)phenol;dihydrochloride
• EN300-7455669

• Inchi： 1S/C8H12N2O.2ClH/c9-4-3-6-1-2-8(11)7(10)5-6;;/h1-2,5,11H,3-4,9-10H2;2*1H
• InChI Key： NOPBRSQAGABBHK-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1C=CC(=CC=1N)CCN

Computed Properties

• Exact Mass: 224.0483185g/mol
• Monoisotopic Mass: 224.0483185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.3Ų

Additional information on 2-Amino-4-(2-aminoethyl)phenol;dihydrochloride

Introduction to 2-Amino-4-(2-aminoethyl)phenol;dihydrochloride (CAS No. 2377033-39-9)

2-Amino-4-(2-aminoethyl)phenol;dihydrochloride (CAS No. 2377033-39-9) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, also known as N,N'-bis(4-aminophenyl)ethylenediamine dihydrochloride, has garnered attention due to its unique structural properties and potential applications in drug development, particularly in the areas of neurology and oncology.

The molecular formula of 2-Amino-4-(2-aminoethyl)phenol;dihydrochloride is C₁₀H₁₆N₂O·2HCl, and it has a molecular weight of approximately 254.15 g/mol. The compound features a phenolic ring with two amino groups, one directly attached to the phenol and the other on an ethyl chain. This structure confers the compound with both hydrophilic and hydrophobic properties, making it suitable for various biological interactions.

In recent years, research on 2-Amino-4-(2-aminoethyl)phenol;dihydrochloride has focused on its potential as a lead compound for the development of new therapeutic agents. Studies have shown that this compound exhibits promising activity in modulating neurotransmitter systems, particularly in the central nervous system (CNS). For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-Amino-4-(2-aminoethyl)phenol;dihydrochloride can effectively interact with serotonin receptors, suggesting its potential use in treating mood disorders such as depression and anxiety.

Beyond its applications in neurology, 2-Amino-4-(2-aminoethyl)phenol;dihydrochloride has also shown promise in oncology. Research conducted at the National Cancer Institute (NCI) has indicated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, it has been found to downregulate the expression of proteins associated with the PI3K/Akt/mTOR pathway, which is frequently dysregulated in various types of cancer.

The pharmacokinetic properties of 2-Amino-4-(2-aminoethyl)phenol;dihydrochloride have also been extensively studied. Its high water solubility and low molecular weight make it an ideal candidate for oral administration, which is a significant advantage in drug development. Additionally, preliminary studies have shown that this compound has good bioavailability and a favorable safety profile, further supporting its potential as a therapeutic agent.

In terms of synthesis, 2-Amino-4-(2-aminoethyl)phenol;dihydrochloride can be prepared through a series of well-documented chemical reactions. One common method involves the reaction of 4-nitrophenol with ethylenediamine, followed by reduction to form the desired amino groups. The final step involves the addition of hydrochloric acid to form the dihydrochloride salt. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for commercial applications.

The safety and environmental impact of 2-Amino-4-(2-aminoethyl)phenol;dihydrochloride have been carefully evaluated. Toxicological studies have shown that this compound is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new chemical entity, ongoing research is necessary to fully understand its long-term safety profile and potential interactions with other drugs or biological systems.

In conclusion, 2-Amino-4-(2-aminoethyl)phenol;dihydrochloride (CAS No. 2377033-39-9) is a promising compound with a wide range of potential applications in both basic research and drug development. Its unique structural properties and favorable pharmacological characteristics make it an attractive candidate for further investigation and optimization. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on human health and well-being.